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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555 Get Quote

An In-depth Technical Guide to the Safety and Handling of Diphenylacetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

diphenylacetaldehyde (CAS No. 947-91-1). The information is intended for laboratory

personnel and professionals in the field of drug development who may handle this chemical.

Adherence to these guidelines is crucial for ensuring a safe working environment.

Hazard Identification and Classification
Diphenylacetaldehyde is classified as a hazardous substance. It is an irritant and can cause

significant harm if not handled correctly.[1] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications.[1]

Signal Word: Warning[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation. [cite: t: 2]

H335: May cause respiratory irritation.[1]
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GHS Pictogram:

Irritant[1]

Hazard Classes and Categories:

Skin Irritation, Category 2[1][2]

Serious Eye Irritation, Category 2A[1][2]

Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation), Category 3[1]

[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of diphenylacetaldehyde is presented

in the table below.

Property Value Source

Molecular Formula C₁₄H₁₂O [1][3]

Molecular Weight 196.24 g/mol [1]

Appearance Colorless to yellow liquid [3]

Boiling Point 315 °C (lit.) [3]

Density 1.106 g/mL at 25 °C (lit.) [3]

Flash Point 113 °C / 235.4 °F (closed cup) [2]

Refractive Index n20/D 1.589 (lit.) [3]

Storage Temperature

Recommended <15°C, store in

freezer under -20°C in an inert

atmosphere.

[3][4]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.fishersci.com/store/msds?partNumber=AC117140050&productDescription=DIPHENYLACETALDEHYDE%2C+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.fishersci.com/store/msds?partNumber=AC117140050&productDescription=DIPHENYLACETALDEHYDE%2C+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.fishersci.com/store/msds?partNumber=AC117140050&productDescription=DIPHENYLACETALDEHYDE%2C+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b122555?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylacetaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://www.fishersci.com/store/msds?partNumber=AC117140050&productDescription=DIPHENYLACETALDEHYDE%2C+97+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4761576.htm
https://www.tcichemicals.com/IN/en/p/D2492
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate personal protective equipment must be worn when handling

diphenylacetaldehyde to prevent exposure.

Protection Type Recommendation Source

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

possible. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.

[2][5]

Skin Protection

Wear appropriate protective

gloves (e.g., PVC, Neoprene)

and clothing to prevent skin

exposure. Contaminated

gloves should be replaced.

[2][6]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.

[5][6]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas. Ensure

eyewash stations and safety

showers are close to the

workstation.

[2]

First Aid Measures
Immediate first aid is critical in the event of exposure. The following diagram outlines the

appropriate response for different routes of exposure.
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Route of Exposure Immediate Action

Medical Attention

Diphenylacetaldehyde
Exposure Event

Skin Contact

Eye Contact

Inhalation

Ingestion

Wash with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes (at least 15).
Remove contact lenses, if present and easy to do. Continue rinsing.

Move victim to fresh air and keep at rest in a position
comfortable for breathing.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical advice/attention.

If irritation persists

If feeling unwell
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Minor Spill

Major Spill

Spill Detected

Assess Spill Size
(Minor vs. Major)

Evacuate non-essential personnel.
Move upwind.

Wear appropriate PPE
(gloves, goggles, respirator)

Remove all ignition sources.

Ensure adequate ventilation.

Soak up with inert absorbent material
(sand, earth).

Minor SpillAlert Emergency Responders.

Major Spill

Collect into suitable, closed containers for disposal.

Clean affected area.

Prevent entry into waterways/sewers.
Dike the spill.

Absorb with inert material and place in
sealed containers for disposal.

Dispose of waste according to local,
state, and federal regulations.

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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